Cas no 343339-02-6 (Benzonitrile,4-acetyl-2-hydroxy-)
343339-02-6 structure
Product Name:Benzonitrile,4-acetyl-2-hydroxy-
CAS No:343339-02-6
MF:C9H7NO2
MW:161.157382249832
CID:302324
PubChem ID:18768836
Update Time:2025-04-19
Benzonitrile,4-acetyl-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4-acetyl-2-hydroxy-
- 2-Hydroxy-4-acetylbenzonitrile
- NRBBOIBHJHZBPU-UHFFFAOYSA-N
- SCHEMBL6970906
- ZB0725
- 343339-02-6
- 4-acetyl-2-hydroxybenzonitrile
- Benzonitrile,4-acetyl-2-hydroxy-(9ci)
-
- Inchi: 1S/C9H7NO2/c1-6(11)7-2-3-8(5-10)9(12)4-7/h2-4,12H,1H3
- InChI Key: NRBBOIBHJHZBPU-UHFFFAOYSA-N
- SMILES: OC1=C(C#N)C=CC(C(C)=O)=C1
Computed Properties
- Exact Mass: 161.04771
- Monoisotopic Mass: 161.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- PSA: 61.09
Benzonitrile,4-acetyl-2-hydroxy- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
343339-02-6 (Benzonitrile,4-acetyl-2-hydroxy-) Related Products
- 39055-82-8(5-Acetyl-2-hydroxybenzonitrile)
- 27645-61-0(Benzonitrile, 4-(4-hydroxybenzoyl)-)
- 35794-84-4(2-Acetyl-4-cyanophenol)
- 89638-56-2(Benzonitrile, 3-acetyl-2-hydroxy-5,6-dimethyl-)
- 73289-83-5(Benzonitrile,4-formyl-2-hydroxy-)
- 14221-77-3(Benzonitrile,4-acetyl-3-hydroxy-)
- 128546-86-1(3-Acetyl-2-hydroxy-benzonitrile)
- 73898-20-1(Ethanone,1-(4-ethyl-3-hydroxyphenyl)-)
- 5470-98-4( )
- 89638-55-1(Benzonitrile, 3-benzoyl-2-hydroxy-5,6-dimethyl-)
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